Cas no 1704103-84-3 (4-(1-aminocyclopropyl)-5-bromo-2-methoxyphenol)

• Product Name: 4-(1-aminocyclopropyl)-5-bromo-2-methoxyphenol
• CAS No: 1704103-84-3
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 6087062
• PubChem ID: 84805707
• Update Time: 2025-10-28

4-(1-aminocyclopropyl)-5-bromo-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(1-aminocyclopropyl)-5-bromo-2-methoxyphenol
• EN300-1910079
• 1704103-84-3

• Inchi： 1S/C10H12BrNO2/c1-14-9-4-6(10(12)2-3-10)7(11)5-8(9)13/h4-5,13H,2-3,12H2,1H3
• InChI Key： QLFNPXZCGCJURR-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C1(CC1)N)OC)O

Computed Properties

• Exact Mass: 257.00514g/mol
• Monoisotopic Mass: 257.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-(1-aminocyclopropyl)-5-bromo-2-methoxyphenol

Comprehensive Overview of 4-(1-aminocyclopropyl)-5-bromo-2-methoxyphenol (CAS No. 1704103-84-3)

4-(1-aminocyclopropyl)-5-bromo-2-methoxyphenol (CAS No. 1704103-84-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique cyclopropylamine moiety coupled with a bromophenol structure, making it a valuable intermediate in the synthesis of bioactive molecules. Its molecular formula, C₁₀H₁₂BrNO₂, highlights its potential for diverse applications, particularly in drug discovery and material science.

The 1-aminocyclopropyl group in this compound is a critical functional group, often explored in medicinal chemistry due to its ability to modulate pharmacokinetic properties. Researchers are increasingly interested in 4-(1-aminocyclopropyl)-5-bromo-2-methoxyphenol for its potential role in targeting enzymes and receptors involved in inflammatory and metabolic disorders. Recent studies have also linked similar brominated phenols to applications in sustainable agriculture, where they serve as precursors for eco-friendly pesticides.

One of the most searched questions about CAS No. 1704103-84-3 revolves around its synthesis and purification methods. The compound is typically synthesized via multi-step organic reactions, including cyclopropanation and bromination, followed by careful purification using techniques like column chromatography. Its stability under various pH conditions and solubility in organic solvents like DMSO and ethanol make it a versatile candidate for laboratory use.

In the context of current trends, 4-(1-aminocyclopropyl)-5-bromo-2-methoxyphenol aligns with the growing demand for small-molecule therapeutics and green chemistry innovations. The compound's bromo and methoxy substituents contribute to its reactivity, enabling its use in cross-coupling reactions, which are pivotal in modern synthetic chemistry. Additionally, its potential as a biodegradable intermediate resonates with the global push for sustainable chemical practices.

Another hot topic is the compound's role in drug repurposing and precision medicine. With the rise of AI-driven drug discovery, researchers are leveraging databases to identify novel applications for existing compounds like 1704103-84-3. Its structural features make it a promising candidate for targeting niche biological pathways, such as those involved in rare diseases or antibiotic resistance.

From a commercial perspective, 4-(1-aminocyclopropyl)-5-bromo-2-methoxyphenol is available through specialized chemical suppliers, often with high purity grades (>95%). Its pricing and availability are frequently queried, reflecting its niche but growing demand. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for quality control, ensuring its suitability for high-stakes research applications.

In summary, CAS No. 1704103-84-3 represents a fascinating intersection of chemistry and biotechnology. Its unique structure and functional groups position it as a valuable tool for researchers exploring next-generation therapeutics and sustainable agrochemicals. As scientific advancements continue, this compound is likely to play an increasingly prominent role in addressing some of the most pressing challenges in health and environmental science.